Cas no 1384428-77-6 (1-(2-bromoethyl)-3-methyl-pyrrolidine;hydrobromide)

• Product Name: 1-(2-bromoethyl)-3-methyl-pyrrolidine;hydrobromide
• CAS No: 1384428-77-6
• MF: C₇H₁₅Br₂N
• MW: 273.008700609207
• CID: 4595864
• PubChem ID: 71755704
• Update Time: 2025-06-14

1-(2-bromoethyl)-3-methyl-pyrrolidine;hydrobromide Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromoethyl)-3-methylpyrrolidine hydrobromide
• 1-(2-bromoethyl)-3-methyl-pyrrolidine;hydrobromide

• Inchi： 1S/C7H14BrN.BrH/c1-7-2-4-9(6-7)5-3-8;/h7H,2-6H2,1H3;1H
• InChI Key： JMFXIBISBRQHGV-UHFFFAOYSA-N
• SMILES： N1(CCBr)CCC(C)C1.[H]Br

Additional information on 1-(2-bromoethyl)-3-methyl-pyrrolidine;hydrobromide

Comprehensive Overview of 1-(2-bromoethyl)-3-methyl-pyrrolidine hydrobromide (CAS No. 1384428-77-6)

1-(2-bromoethyl)-3-methyl-pyrrolidine hydrobromide (CAS No. 1384428-77-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name, belongs to the class of pyrrolidine derivatives, which are widely utilized in drug discovery and development. The presence of both a bromoethyl group and a methyl-pyrrolidine moiety makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics and enzyme inhibition studies.

In recent years, the demand for high-purity pyrrolidine derivatives like 1-(2-bromoethyl)-3-methyl-pyrrolidine hydrobromide has surged due to their role in medicinal chemistry. This compound is often explored for its ability to act as a building block in the synthesis of bioactive molecules. Its unique structural features allow for modifications that can enhance drug bioavailability and target specificity. For instance, the bromoethyl group can facilitate further functionalization, making it a valuable tool for structure-activity relationship (SAR) studies.

The synthesis and characterization of 1-(2-bromoethyl)-3-methyl-pyrrolidine hydrobromide (CAS No. 1384428-77-6) involve advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and consistency, which are critical for pharmaceutical applications. Additionally, its stability under various conditions makes it suitable for long-term storage and large-scale production. Researchers often highlight its compatibility with green chemistry principles, as efforts to minimize waste and improve efficiency in synthesis are increasingly prioritized.

One of the trending topics in the scientific community is the exploration of pyrrolidine-based compounds for neurodegenerative diseases. Given the structural similarity of 1-(2-bromoethyl)-3-methyl-pyrrolidine hydrobromide to known neuromodulators, it has been investigated for potential roles in Alzheimer's disease and Parkinson's disease research. Its ability to cross the blood-brain barrier (BBB) is a key area of interest, as this property is essential for CNS-targeted therapies.

Another hot topic is the use of pyrrolidine derivatives in catalysis and material science. The bromoethyl group in 1-(2-bromoethyl)-3-methyl-pyrrolidine hydrobromide can serve as a reactive site for polymerization reactions, making it a candidate for developing advanced materials. Its potential in supramolecular chemistry is also being explored, particularly in designing molecular cages and host-guest systems.

From a commercial perspective, 1-(2-bromoethyl)-3-methyl-pyrrolidine hydrobromide (CAS No. 1384428-77-6) is available through specialized chemical suppliers and research catalogs. Its pricing and availability often depend on the scale of procurement and the required purity grade. Companies focusing on custom synthesis and contract research frequently list this compound as part of their intermediates portfolio. For researchers, accessing reliable analytical data and safety information is crucial, and many suppliers now provide comprehensive technical datasheets to meet these needs.

In conclusion, 1-(2-bromoethyl)-3-methyl-pyrrolidine hydrobromide (CAS No. 1384428-77-6) is a multifaceted compound with broad applications in pharmaceutical research, material science, and catalysis. Its unique structural properties and reactivity make it a valuable asset for scientists aiming to develop innovative therapies and advanced materials. As research continues to uncover new potentials for pyrrolidine derivatives, this compound is likely to remain a focal point in organic chemistry and drug discovery.